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Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729

Technical Support Center: D&C Red No. 7
Stability

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the impact of temperature on the stability of
D&C Red No. 7.

Frequently Asked Questions (FAQSs)

Q1: What is D&C Red No. 7, and why is its thermal stability important?

Al: D&C Red No. 7 (CI 15850:1) is a synthetic monoazo color additive, specifically the calcium
salt of Lithol Rubine B.[1] It is widely used in cosmetics, drugs, and personal care products.[1]
Its thermal stability is a critical parameter as it can be exposed to elevated temperatures during
manufacturing (e.g., in lipstick production) and storage.[2] Degradation of the colorant can lead
to color shifts, loss of product efficacy, and the potential formation of impurities.

Q2: What is the general heat stability of D&C Red No. 7?

A2: D&C Red No. 7 is generally considered to have good heat stability.[1] Technical data
sheets for the pigment, also known as Pigment Red 57:1, indicate a heat stability of up to
160°C and a thermal decomposition temperature of around 149°C.[2][3] Another source
suggests the monohydrate form is stable up to 190°C.[4]
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Q3: Does temperature affect the color of D&C Red No. 77?

A3: Yes, some organic pigments, including D&C Red No. 7, can undergo thermochromic
changes at high temperatures, which may be reversible upon cooling. It is recommended to
minimize the duration of heat exposure during manufacturing processes.

Q4: What are the typical signs of D&C Red No. 7 degradation in a formulation?

A4: Degradation can manifest as a visible change in color (fading or alteration of the shade),
and in liquid or semi-solid formulations, it may lead to precipitation of the pigment. Chemical
analysis would be required to detect the formation of degradation products.

Q5: Are there any known degradation products of D&C Red No. 7 due to temperature?

A5: The primary concern with the stability of D&C Red No. 7 is the potential for the formation of
subsidiary colors and the presence of manufacturing intermediates. One identified impurity is
the decarboxylated analogue of Pigment Red 57:1. While high temperatures can accelerate
degradation, specific thermal degradation products are not extensively documented in publicly
available literature.

Troubleshooting Guide
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Issue Possible Cause Troubleshooting Steps

1. Review the manufacturing
process to identify steps with
high temperatures. Minimize
the duration of heat exposure.
2. Conduct accelerated
] stability testing at various
_ Exposure to excessive heat _
Color Fading or Shade ) ) temperatures to determine the
o during manufacturing or
Change in Final Product ) acceptable temperature range
storage. ]

for your formulation. 3. Ensure
proper storage conditions for
both the raw material and the
final product, avoiding
exposure to high temperatures

and direct sunlight.

1. Source D&C Red No. 7 from
a reputable supplier and
request a certificate of analysis
Variation in the thermal stability  for each lot, including any
of different lots of D&C Red available stability data. 2.

Inconsistent Color Between

Batches ) ) )
No. 7. Perform incoming quality

control testing on each new lot
of the colorant to ensure

consistency.
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1. Evaluate the impact of
temperature on the entire
formulation, as interactions
between ingredients can affect
Temperature-induced pigment stability. 2. Consider

Precipitation of the Pigment in agglomeration or changes in the use of stabilizing agents or

Liquid Formulations the solubility of the pigment in dispersants in your

the formulation. formulation. 3. Perform freeze-
thaw cycle testing to assess
the stability of the pigment in
your formulation under

fluctuating temperatures.

Quantitative Data on Thermal Stability

The following table summarizes available data on the thermal stability of D&C Red No. 7. It is
important to note that comprehensive degradation profiles across a wide range of temperatures
and time points are not readily available in the public domain. The data presented here is
compiled from various sources and should be used as a guideline. Researchers are
encouraged to perform their own stability studies specific to their formulations.

Parameter Temperature Duration Result Source
N Stable up to this Technical Data
Heat Stability 160°C -
temperature. Sheet[3]
Thermal 149°C Onset of thermal Material Safety
Decomposition decomposition. Data Sheet[2]
Thermal Stability 190°C Stable up to this ResearchGate
> ° -
(Monohydrate) temperature. Publication[4]
Stability in
] 95% recovery of o
Cosmetic 25°C 7 months ] SCCS Opinion[5]
] the pigment.
Formulation
Experimental Protocols
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Protocol 1: Accelerated Stability Testing of D&C Red No.
7 in a Cosmetic Formulation

Objective: To evaluate the impact of elevated temperatures on the stability of D&C Red No. 7 in
a specific cosmetic formulation over time.

Methodology:

o Sample Preparation: Prepare multiple samples of the final cosmetic formulation containing
D&C Red No. 7. Package the samples in the intended final packaging.

» Storage Conditions:
o Place samples in temperature-controlled stability chambers at the following conditions:
» 25°C £2°C/60% RH + 5% RH (Control)
= 40°C £ 2°C/75% RH + 5% RH
» 50°C £2°C/75% RH + 5% RH

» Time Points: Withdraw samples for analysis at initial (time zero), 1 month, 2 months, and 3
months.

e Analysis:
o Visual Assessment: Observe any changes in color, appearance, or consistency.

o Colorimetric Measurement: Use a colorimeter to quantitatively measure any color change
(e.g., using the CIELAB color space, measuring AE?).

o Quantitative Analysis (HPLC/UPLC):

1. Develop and validate an HPLC or UPLC method for the quantification of D&C Red No. 7
in the cosmetic matrix. A reverse-phase C18 column is typically used.

2. Prepare a standard curve of D&C Red No. 7.
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3. Extract the D&C Red No. 7 from the cosmetic formulation using a suitable solvent
system.

4. Analyze the extracted samples by HPLC/UPLC and quantify the amount of D&C Red
No. 7 remaining at each time point.

o Data Analysis: Calculate the percentage of D&C Red No. 7 remaining at each time point and
temperature compared to the initial concentration.

Protocol 2: Determination of Thermal Decomposition
Temperature using Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which D&C Red No. 7 begins to decompose.
Methodology:
¢ Instrument: Use a calibrated Thermogravimetric Analyzer (TGA).

o Sample Preparation: Accurately weigh a small amount of pure D&C Red No. 7 powder
(typically 5-10 mg) into a TGA pan.

e TGA Parameters:
o Temperature Range: 25°C to 600°C.
o Heating Rate: 10°C/min.
o Atmosphere: Nitrogen or Air (to simulate inert or oxidative conditions).

o Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature). The onset
temperature of the major weight loss step is considered the decomposition temperature.

Visualizations
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Accelerated Stability Testing Workflow for D&C Red No. 7

1. Sample Preparation

Prepare cosmetic formulation
with D&C Red No. 7

Package in final container

2. Storage|Conditions

o [0)
25°C / 60% RH 40°C / 75% RH 50°C / 75% RH

(Contraol)

3. Apalysis at Time Points
0,1, 2,1months

Visual Assessment

l

Colorimetric Measurement

l

HPLC/UPLC Quantification

4. Data Interpretation

Calculate % Degradation
& Assess Stability
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Factors Influencing D&C Red No. 7 Stability

Temperature Formulation Matrix Packaging

Direct Impagt Protection/Interaction

D&C Red No. 7
Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1170729?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170729?utm_src=pdf-custom-synthesis
https://www.cosmeticsinfo.org/ingredient/red-7/
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-571-4BP-msds-baoxu-chemical-.pdf
https://www.union-pigment.com/tds/pigment-red-57-1-un8141.pdf
https://www.researchgate.net/publication/291085962_Crystal_Structures_of_Pigment_Red_571
https://health.ec.europa.eu/document/download/fd007de5-ae83-44ea-a4d6-dc858cf3acec_en
https://www.benchchem.com/product/b1170729#impact-of-temperature-on-the-stability-of-d-c-red-no-7
https://www.benchchem.com/product/b1170729#impact-of-temperature-on-the-stability-of-d-c-red-no-7
https://www.benchchem.com/product/b1170729#impact-of-temperature-on-the-stability-of-d-c-red-no-7
https://www.benchchem.com/product/b1170729#impact-of-temperature-on-the-stability-of-d-c-red-no-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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